Cas no 64748-89-6 (2-(2,4-Dioxo-1-imidazolidinyl)iminoacetic Acid)

2-(2,4-Dioxo-1-imidazolidinyl)iminoacetic Acid is a specialized organic compound featuring a reactive imidazolidinyl-dione core linked to an iminoacetic acid moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for heterocyclic derivatization and peptide modification. Its dual functional groups enable selective conjugation and crosslinking applications, while the dione moiety offers potential for further derivatization under mild conditions. The compound exhibits good solubility in polar organic solvents, facilitating its use in solution-phase reactions. Its stability under ambient conditions ensures handling convenience. Researchers may find it useful in pharmaceutical intermediates, agrochemical synthesis, or as a building block for biologically active molecules requiring imidazolidinone-based scaffolds.
2-(2,4-Dioxo-1-imidazolidinyl)iminoacetic Acid structure
64748-89-6 structure
Product Name:2-(2,4-Dioxo-1-imidazolidinyl)iminoacetic Acid
CAS No:64748-89-6
MF:C5H5N3O4
MW:171.110900640488
CID:961370
PubChem ID:13724061
Update Time:2025-05-20

2-(2,4-Dioxo-1-imidazolidinyl)iminoacetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(2,4-Dioxo-1-imidazolidinyl)imino]acetic Acid
    • [(2,4-Dioxo-1-iMidazolidinyl)iMino]acetic Acid
    • 2-(2,4-dioxoimidazolidin-1-yl)iminoacetic acid
    • (2E)-2-(2,4-dioxoimidazolidin-1-yl)iminoacetic acid
    • starbld0002365
    • 2-((2,4-Dioxoimidazolidin-1-yl)imino)acetic acid
    • 64748-89-6
    • 2-(2,4-Dioxo-1-imidazolidinyl)iminoacetic Acid
    • Inchi: 1S/C5H5N3O4/c9-3-2-8(5(12)7-3)6-1-4(10)11/h1H,2H2,(H,10,11)(H,7,9,12)/b6-1+
    • InChI Key: JLGNBZNUPRFZII-LZCJLJQNSA-N
    • SMILES: O=C1CN(C(N1)=O)/N=C/C(=O)O

Computed Properties

  • Exact Mass: 171.02800
  • Monoisotopic Mass: 171.02800565g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 99.1Ų

Experimental Properties

  • Density: 1.8±0.1 g/cm3
  • PSA: 102.56000
  • LogP: -1.17760

2-(2,4-Dioxo-1-imidazolidinyl)iminoacetic Acid Security Information

2-(2,4-Dioxo-1-imidazolidinyl)iminoacetic Acid Pricemore >>

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2-(2,4-Dioxo-1-imidazolidinyl)iminoacetic Acid Production Method

Additional information on 2-(2,4-Dioxo-1-imidazolidinyl)iminoacetic Acid

Comprehensive Overview of 2-(2,4-Dioxo-1-imidazolidinyl)iminoacetic Acid (CAS No. 64748-89-6)

2-(2,4-Dioxo-1-imidazolidinyl)iminoacetic Acid (CAS No. 64748-89-6) is a specialized organic compound with a unique molecular structure that combines imidazolidinyl and acetic acid functionalities. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and enzymatic studies. The imidazolidinyl moiety is particularly noteworthy, as it is a common scaffold in bioactive molecules, making this compound a valuable intermediate in synthetic chemistry.

In recent years, the demand for 2-(2,4-Dioxo-1-imidazolidinyl)iminoacetic Acid has increased, driven by its relevance in peptide synthesis and enzyme inhibition studies. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in designing new therapeutic agents. The compound's CAS No. 64748-89-6 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry and biotechnology.

One of the key trends in the scientific community is the exploration of sustainable synthesis methods for complex organic molecules. 2-(2,4-Dioxo-1-imidazolidinyl)iminoacetic Acid aligns with this trend, as researchers investigate greener catalytic processes to produce it efficiently. This focus on sustainability resonates with broader environmental concerns, making the compound a topic of interest in green chemistry forums and publications.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that derivatives of 2-(2,4-Dioxo-1-imidazolidinyl)iminoacetic Acid may exhibit antiproliferative properties, sparking curiosity about its mechanisms of action. While further validation is needed, this connection has led to increased searches for its biological activity and pharmacokinetic profiles in online databases.

From a technical standpoint, the compound's solubility and stability under various conditions are critical for its practical applications. Researchers often seek information on its physicochemical properties, such as melting point and pH sensitivity, to optimize its use in laboratory settings. These details are essential for formulating drug delivery systems or biochemical assays.

In summary, 2-(2,4-Dioxo-1-imidazolidinyl)iminoacetic Acid (CAS No. 64748-89-6) is a versatile compound with promising applications in pharmaceutical research, biotechnology, and sustainable chemistry. Its unique structure and potential bioactive properties make it a subject of ongoing investigation, aligning with contemporary scientific and environmental priorities. As research progresses, this compound is likely to remain a focal point in discussions about innovative drug design and green synthetic methodologies.

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